Cas no 1382735-30-9 (DOT V)

• Product Name: DOT V
• CAS No: 1382735-30-9
• Molecular Formula: C₃₈H₃₄O₆
• Molecular Weight: 586.672971248627
• CID: 5141450
• PubChem ID: 89504035

DOT V Properties

Names and Identifiers

• 5-mer-HCA
• 3,3''''-Dihydroxy-2',2'',2''',5',5'',5'''-hexamethyl[1,1':4',1'':4'',1''':4''',1''''-quinquephenyl]-4,4''''-dicarboxylic acid
• 3,3''''-Dihydroxy-2',2'',2''',5',5'',5'''-hexamethyl-[1,1':4',1'':4'',1''':4''',1''''-quinquephenyl]-4,4''''-dicarboxylic acid
• DOT V
• SCHEMBL14866513
• CS-0170724
• G67390
• 1382735-30-9

• InChIKey： WKIZQORAMAXYGS-UHFFFAOYSA-N
• Inchi： 1S/C38H34O6/c1-19-13-31(21(3)11-29(19)25-7-9-27(37(41)42)35(39)17-25)33-15-24(6)34(16-23(33)5)32-14-20(2)30(12-22(32)4)26-8-10-28(38(43)44)36(40)18-26/h7-18,39-40H,1-6H3,(H,41,42)(H,43,44)
• SMILES： C1(C2=CC(C)=C(C3=CC(C)=C(C4=CC(C)=C(C5=CC=C(C(O)=O)C(O)=C5)C=C4C)C=C3C)C=C2C)=CC=C(C(O)=O)C(O)=C1

Computed Properties

• Exact Mass: 586.23553880g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 586.23553880g/mol
• Heavy Atom Count: 44
• Complexity: 920
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls